Cas no 1862961-58-7 (N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine)

• Product Name: N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine
• CAS No: 1862961-58-7
• MF: C₈H₁₄F₂N₂
• MW: 176.206968784332
• CID: 5291746
• Update Time: 2025-06-13

N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(ethyl)(prop-2-yn-1-yl)amine
• N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine

• Inchi： 1S/C8H14F2N2/c1-3-5-12(4-2)7-8(9,10)6-11/h1H,4-7,11H2,2H3
• InChI Key： CGLDCAIULPJYKK-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC#C)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3

Additional information on N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine

Introduction to N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine (CAS No. 1862961-58-7)

N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1862961-58-7, represents a fascinating blend of fluorinated and propargyl functional groups, which contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine consists of a diamine backbone with ethyl and propargyl substituents, further modified by the presence of two fluorine atoms at the 2-position. This structural configuration imparts unique electronic and steric properties, making it a valuable candidate for various synthetic applications. The fluorine atoms enhance the compound's lipophilicity and metabolic stability, while the propargyl group provides a versatile handle for further functionalization via cross-coupling reactions.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated diamines due to their potential applications in medicinal chemistry. The presence of fluorine in these molecules often leads to improved pharmacokinetic profiles, including enhanced bioavailability and resistance to enzymatic degradation. This has made them particularly attractive for the design of small-molecule inhibitors and other therapeutic agents.

One of the most compelling aspects of N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine is its potential role in the synthesis of bioactive molecules. The compound's unique structural features make it an excellent precursor for the preparation of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, researchers have explored its utility in generating antimicrobial agents and anticancer drugs, leveraging its ability to undergo selective modifications at multiple sites.

Recent studies have highlighted the compound's significance in the context of drug discovery pipelines. By serving as a building block for more complex structures, N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine enables chemists to explore novel chemical space with high precision. The integration of fluorine chemistry into drug design has been particularly noteworthy, as it allows for the fine-tuning of molecular properties to optimize target binding affinity and selectivity.

The synthesis of N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include the introduction of fluorine atoms via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, followed by functionalization of the propargyl group to achieve the desired diamine structure. These synthetic strategies underscore the importance of modern fluorination techniques in constructing complex molecular architectures.

From a practical standpoint, the availability of N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine (CAS No. 1862961-58-7) as a commercial chemical offers researchers a reliable starting point for their investigations. Its stability under various storage conditions and compatibility with standard laboratory equipment make it an accessible tool for both academic and industrial research teams. This accessibility is crucial for accelerating the discovery and development of new therapeutic entities.

The future prospects for N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine are promising, given its versatility as a synthetic intermediate. As pharmaceutical companies continue to seek innovative solutions for drug development challenges, compounds like this one are likely to play an increasingly important role in bridging the gap between laboratory discoveries and clinical applications. The ongoing exploration of its derivatives and analogs will undoubtedly yield new insights into their potential therapeutic uses.

In conclusion, N'-ethyl-2,2-difluoro-N'-prop-2-ynylpropane-1,3-diamine stands out as a remarkable example of how structural complexity can be leveraged to create compounds with significant pharmaceutical potential. Its unique combination of functional groups makes it an invaluable asset in modern drug discovery efforts. As research progresses，this compound will continue to be a cornerstone in the development of next-generation therapeutics designed to address complex diseases.